Cas no 25497-36-3 (1-Octadecanaminium,N,N-dimethylphenyl-N-(phenyloctadecyl)-, chloride (9CI))

1-Octadecanaminium,N,N-dimethylphenyl-N-(phenyloctadecyl)-, chloride (9CI) structure
25497-36-3 structure
Product Name:1-Octadecanaminium,N,N-dimethylphenyl-N-(phenyloctadecyl)-, chloride (9CI)
CAS No:25497-36-3
MF:C50H88ClN
MW:738.693434715271
CID:282144
PubChem ID:44154298
Update Time:2025-04-19

1-Octadecanaminium,N,N-dimethylphenyl-N-(phenyloctadecyl)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Octadecanaminium,N,N-dimethylphenyl-N-(phenyloctadecyl)-, chloride (9CI)
    • dimethyl-bis(18-phenyloctadecyl)azanium,chloride
    • Dimethylbis(phenyloctadecyl)ammonium chloride
    • N,N-dimethyl-1-phenyl-N-(1-phenyloctadecyl)octadecan-1-aminium chloride
    • N,N-Dimethyl-18-phenyl-N-(18-phenyloctadecyl)octadecan-1-aminium chloride
    • 25497-36-3
    • EINECS 247-043-3
    • SCHEMBL10437903
    • DTXSID40948391
    • Inchi: 1S/C50H88N.ClH/c1-51(2,47-39-29-25-21-17-13-9-5-3-7-11-15-19-23-27-33-41-49-43-35-31-36-44-49)48-40-30-26-22-18-14-10-6-4-8-12-16-20-24-28-34-42-50-45-37-32-38-46-50;/h31-32,35-38,43-46H,3-30,33-34,39-42,47-48H2,1-2H3;1H/q+1;/p-1
    • InChI Key: OMVKDVJVKGREJY-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(C)(CCCCCCCCCCCCCCCCCCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 648.972
  • Monoisotopic Mass: 737.661
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 38
  • Complexity: 615
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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